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Compound of Interest

Compound Name: 2'-Deoxy-NAD+

Cat. No.: B15574076

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the enzymatic synthesis of 2'-Deoxy-NAD+ (dNAD+), a

crucial analog of Nicotinamide Adenine Dinucleotide (NAD+) used in various research and

therapeutic applications. This document provides a comprehensive overview of the synthesis

pathway, detailed experimental protocols, and quantitative data to facilitate its production in a

laboratory setting.

Introduction
Nicotinamide Adenine Dinucleotide (NAD+) is a vital coenzyme in all living cells, playing a

central role in redox reactions and as a substrate for various enzymes involved in signaling

pathways. The analog, 2'-Deoxy-NAD+, where the hydroxyl group at the 2' position of the

adenosine ribose is removed, is a valuable tool for studying NAD+-dependent enzymes. Its

resistance to certain cellular processes that target the 2'-hydroxyl group makes it a stable

probe and a potential therapeutic agent. The enzymatic synthesis of 2'-Deoxy-NAD+ offers a

highly specific and efficient alternative to complex chemical synthesis routes.

The enzymatic synthesis of 2'-dNAD+ is a two-step process that mirrors the final stages of the

NAD+ salvage pathway. The process begins with the phosphorylation of 2'-deoxy-nicotinamide
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riboside (2'-dNR) to form 2'-deoxy-nicotinamide mononucleotide (2'-dNMN). This is followed by

the adenylylation of 2'-dNMN using 2'-deoxyadenosine triphosphate (dATP) to yield the final

product, 2'-Deoxy-NAD+.

Enzymatic Synthesis Pathway
The synthesis of 2'-Deoxy-NAD+ leverages the substrate promiscuity of two key enzymes in

the NAD+ salvage pathway: Nicotinamide Riboside Kinase (NRK) and Nicotinamide

Mononucleotide Adenylyltransferase (NMNAT).

Step 1: Phosphorylation Step 2: Adenylylation

2'-Deoxy-nicotinamide
riboside (2'-dNR)

Nicotinamide Riboside
Kinase (NRK)

ATP

2'-Deoxy-nicotinamide
mononucleotide (2'-dNMN)

 Mg²⁺

ADP

2'-Deoxy-nicotinamide
mononucleotide (2'-dNMN)

Nicotinamide Mononucleotide
Adenylyltransferase (NMNAT)

dATP

2'-Deoxy-NAD+ (dNAD+)
 Mg²⁺

PPi

Click to download full resolution via product page

Figure 1: Enzymatic synthesis pathway of 2'-Deoxy-NAD+.

Experimental Protocols
This section provides detailed methodologies for the key experiments in the enzymatic

synthesis of 2'-Deoxy-NAD+.

Synthesis of 2'-Deoxy-nicotinamide riboside (2'-dNR)
The precursor, 2'-dNR, can be synthesized chemically. A common method involves the

glycosylation of nicotinamide with a protected 2'-deoxyribose derivative, followed by

deprotection.

Materials:
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Nicotinamide

1-chloro-3,5-di-O-p-toluoyl-2-deoxy-α-D-ribofuranose

Hexamethyldisilazane (HMDS)

Ammonium sulfate

Dry acetonitrile

Sodium methoxide in methanol

Dowex 50W-X8 (H+ form) resin

Methanol

Dichloromethane

Procedure:

Silylation of Nicotinamide: A suspension of nicotinamide in dry acetonitrile is treated with

hexamethyldisilazane (HMDS) and a catalytic amount of ammonium sulfate. The mixture is

refluxed until a clear solution is obtained, indicating the formation of silylated nicotinamide.

The solvent is then removed under vacuum.

Glycosylation: The silylated nicotinamide is dissolved in dry acetonitrile and cooled to 0°C. A

solution of 1-chloro-3,5-di-O-p-toluoyl-2-deoxy-α-D-ribofuranose in dry acetonitrile is added

dropwise. The reaction is stirred at room temperature and monitored by Thin Layer

Chromatography (TLC).

Deprotection: After the reaction is complete, the solvent is evaporated. The residue is

dissolved in a solution of sodium methoxide in methanol and stirred at room temperature to

remove the toluoyl protecting groups.

Purification: The reaction is neutralized with Dowex 50W-X8 (H+ form) resin. The resin is

filtered off, and the filtrate is concentrated. The crude 2'-dNR is purified by silica gel column

chromatography using a dichloromethane/methanol gradient.
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Enzymatic Phosphorylation of 2'-dNR to 2'-dNMN
Enzyme: Nicotinamide Riboside Kinase (NRK) - Human NRK1 or NRK2 can be used. These

can be expressed and purified as recombinant proteins.

Reaction Mixture:

2'-Deoxy-nicotinamide riboside (2'-dNR): 1 mM

ATP: 5 mM

Tris-HCl buffer (pH 7.5): 50 mM

MgCl₂: 10 mM

Nicotinamide Riboside Kinase (NRK): 1-5 µM

Procedure:

Combine 2'-dNR, ATP, Tris-HCl buffer, and MgCl₂ in a reaction vessel.

Initiate the reaction by adding the purified NRK enzyme.

Incubate the reaction mixture at 37°C for 2-4 hours.

Monitor the progress of the reaction by High-Performance Liquid Chromatography (HPLC).

Terminate the reaction by heat inactivation of the enzyme (e.g., 95°C for 5 minutes) or by

adding an equal volume of cold ethanol.

Enzymatic Adenylylation of 2'-dNMN to 2'-Deoxy-NAD+
Enzyme: Nicotinamide Mononucleotide Adenylyltransferase (NMNAT) - Human NMNAT1,

NMNAT2, or NMNAT3 can be utilized. These are typically expressed and purified as

recombinant proteins.

Reaction Mixture:

2'-Deoxy-nicotinamide mononucleotide (2'-dNMN) from the previous step (crude or purified)
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dATP: 5 mM

Tris-HCl buffer (pH 7.5): 50 mM

MgCl₂: 10 mM

Nicotinamide Mononucleotide Adenylyltransferase (NMNAT): 1-5 µM

Procedure:

To the reaction mixture containing 2'-dNMN, add dATP and purified NMNAT enzyme.

Incubate the reaction mixture at 37°C for 2-4 hours.

Monitor the formation of 2'-Deoxy-NAD+ by HPLC.

Once the reaction reaches completion, terminate it by heat inactivation or ethanol

precipitation.

Purification of 2'-Deoxy-NAD+
A multi-step purification protocol is recommended to obtain high-purity 2'-Deoxy-NAD+.[1]

Affinity Chromatography:

Column: Boronate gel affinity column. This column selectively binds molecules with cis-diol

groups, which are present in the unreacted ATP and ADP but absent in 2'-Deoxy-NAD+
and dATP.

Procedure:

1. Equilibrate the boronate gel column with a high ionic strength buffer (e.g., 0.1 M

ammonium acetate, pH 8.8).

2. Load the reaction mixture onto the column.

3. Wash the column with the equilibration buffer to elute the 2'-Deoxy-NAD+ and dATP.
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4. The retained NAD+ (if any was present as a contaminant) and other ribose-containing

molecules can be eluted with a low pH buffer (e.g., 0.1 M acetic acid).

Strong Anion-Exchange High-Performance Liquid Chromatography (SAX-HPLC):

Column: A strong anion-exchange column (e.g., Partisil-10 SAX).

Mobile Phase: Isocratic elution with a phosphate buffer (e.g., 0.4 M potassium phosphate,

pH 4.5).

Procedure:

1. The eluate from the affinity chromatography step is injected onto the SAX-HPLC

column.

2. The separation is performed under isocratic conditions.

3. Fractions containing pure 2'-Deoxy-NAD+ are collected, desalted (e.g., by reverse-

phase chromatography or dialysis), and lyophilized.

Quantitative Data Summary
The following tables summarize the available quantitative data for the enzymatic synthesis of

2'-Deoxy-NAD+. It is important to note that specific yields and kinetic parameters can vary

depending on the specific enzyme isoforms, purity, and reaction conditions used.

Table 1: Reaction Yields

Step Product Typical Yield Reference

Chemical Synthesis
2'-Deoxy-nicotinamide

riboside (2'-dNR)
60-70%

General organic

synthesis literature

Enzymatic

Phosphorylation

2'-Deoxy-nicotinamide

mononucleotide (2'-

dNMN)

>90% (conversion)
Estimated based on

NRK activity

Enzymatic

Adenylylation

2'-Deoxy-NAD+

(dNAD+)

~70-80% (overall from

2'-dNMN)
[1]
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Table 2: Enzyme Kinetic Parameters (Human NMNAT1)

Substrate Km (µM)
Vmax
(µmol/min/mg)

Reference

NMN 16 Not specified [2]

ATP 43 Not specified [2]

dATP Data not available Data not available

2'-dNMN Data not available Data not available

Note: Specific kinetic data for dATP and 2'-dNMN with NMNAT are not readily available in the

literature and would need to be determined experimentally.

Experimental Workflow and Logical Relationships
The following diagram illustrates the overall workflow for the synthesis and purification of 2'-
Deoxy-NAD+.
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Figure 2: Overall workflow for the synthesis and purification of 2'-Deoxy-NAD+.
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Conclusion
The enzymatic synthesis of 2'-Deoxy-NAD+ provides a robust and specific method for

producing this valuable NAD+ analog. By leveraging the catalytic capabilities of Nicotinamide

Riboside Kinase and Nicotinamide Mononucleotide Adenylyltransferase, researchers can

efficiently generate 2'-dNAD+ for a wide range of applications in biochemistry, drug discovery,

and molecular biology. The detailed protocols and data presented in this guide serve as a

comprehensive resource for the successful laboratory-scale production and purification of 2'-
Deoxy-NAD+. Further optimization of reaction conditions and exploration of different enzyme

isoforms may lead to even higher yields and purity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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